N-Nitrosoanatabine
N-Nitrosoanatabine
(R,S)-N-Nitrosoanatabine (N-NAT) is a tobacco-specific nitrosamine (TSNA) that has been found in tobacco, tobacco products, and electronic cigarettes. The (S) enantiomer comprises approximately 80% of the N-NAT found in commercial and research cigarettes and smokeless tobacco. Unlike other TSNAs, N-NAT is not carcinogenic in rats when administered at doses of 1, 3, and 9 mmol/kg.
Brand Name:
Vulcanchem
CAS No.:
887407-16-1
VCID:
VC20753505
InChI:
InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2
SMILES:
C1C=CCN(C1C2=CN=CC=C2)N=O
Molecular Formula:
C10H11N3O
Molecular Weight:
189.21 g/mol
N-Nitrosoanatabine
CAS No.: 887407-16-1
Cat. No.: VC20753505
Molecular Formula: C10H11N3O
Molecular Weight: 189.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (R,S)-N-Nitrosoanatabine (N-NAT) is a tobacco-specific nitrosamine (TSNA) that has been found in tobacco, tobacco products, and electronic cigarettes. The (S) enantiomer comprises approximately 80% of the N-NAT found in commercial and research cigarettes and smokeless tobacco. Unlike other TSNAs, N-NAT is not carcinogenic in rats when administered at doses of 1, 3, and 9 mmol/kg. |
|---|---|
| CAS No. | 887407-16-1 |
| Molecular Formula | C10H11N3O |
| Molecular Weight | 189.21 g/mol |
| IUPAC Name | 3-(1-nitroso-3,6-dihydro-2H-pyridin-2-yl)pyridine |
| Standard InChI | InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2 |
| Standard InChI Key | ZJOFAFWTOKDIFH-UHFFFAOYSA-N |
| SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
| Canonical SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator